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Compound of Interest

Compound Name: Pyridine-3,4-dicarbonitrile

Cat. No.: B161768 Get Quote

This document provides an in-depth technical overview of pyridine-3,4-dicarbonitrile, a

pivotal heterocyclic compound in modern chemical synthesis and pharmaceutical research.

Designed for chemists, researchers, and drug development professionals, this guide

synthesizes critical data on its identity, safety protocols, chemical utility, and applications,

grounding theoretical knowledge in practical, field-proven insights.

Core Compound Identification and Physicochemical
Profile
Pyridine-3,4-dicarbonitrile, also known by its synonyms 3,4-Pyridinedicarbonitrile and

Cinchomeronic dinitrile, is a distinct chemical entity whose utility stems from its unique

electronic and structural properties.[1][2][3] The presence of a nitrogen atom in the aromatic

ring and two adjacent nitrile groups creates a π-deficient system, making it a valuable

precursor for a variety of more complex molecular architectures.

Its fundamental identifiers are:

CAS Number: 1633-44-9[1][2][4][5][6]

Molecular Formula: C₇H₃N₃[2][4]

Molecular Weight: 129.12 g/mol [4][6]
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A summary of its key physicochemical properties is presented below, providing the foundational

data necessary for experimental design and process optimization.

Property Value Source(s)

Physical State Solid, powder or crystals [1][7]

Melting Point 78-82 °C [7][8]

Boiling Point 310.7 ± 27.0 °C (Predicted) [7]

Density 1.25 ± 0.1 g/cm³ (Predicted) [7]

Vapor Pressure 0.00305 mmHg [1][2]

Solubility
Methanol: 25 mg/mL (clear,

colorless solution)
[7]

pKa -1.57 ± 0.18 (Predicted) [7]

logP (Octanol/Water) 0.825 (Crippen Calculated) [9]

Comprehensive Safety and Handling Protocol
The safe and effective use of pyridine-3,4-dicarbonitrile is paramount. Its hazard profile

necessitates strict adherence to established safety protocols. This section outlines the critical

safety information and provides a self-validating workflow for its handling in a laboratory setting.

GHS Hazard Classification
Pyridine-3,4-dicarbonitrile is classified as hazardous under the Globally Harmonized System

(GHS). Researchers must be intimately familiar with its associated risks to ensure personal and

environmental safety.[2]
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GHS Classification Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral
H302: Harmful if

swallowed
Warning

Acute Toxicity, Dermal
H312: Harmful in

contact with skin
Warning

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled
Warning

Skin Irritation
H315: Causes skin

irritation
Warning

Eye Irritation
H319: Causes serious

eye irritation
Warning

STOT Single

Exposure

H335: May cause

respiratory irritation
Warning

Source: PubChem CID 74211[2]

Laboratory Handling Workflow
The following diagram and protocol detail a systematic approach to handling pyridine-3,4-
dicarbonitrile, designed to mitigate exposure and prevent accidents.
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Workflow for Handling Pyridine-3,4-dicarbonitrile

Preparation Phase

Handling & Experimentation

Post-Experiment & Disposal

Review SDS & SOPs

Verify Fume Hood Functionality

Don Appropriate PPE
(Nitrile Gloves, Goggles, Lab Coat)

Weigh Compound in Fume Hood

Proceed to Handling

Perform Experiment in Closed
or Ventilated System

Keep Container Tightly Closed
When Not in Use

Decontaminate Glassware & Surfaces

Proceed to Cleanup

Segregate Waste into Labeled
Hazardous Waste Container

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for safe handling.
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Step-by-Step Handling Protocol:

Preparation and Engineering Controls:

Causality: Before handling, a thorough review of the Safety Data Sheet (SDS) is

mandatory. This ensures a full understanding of the material's hazards.

All work involving solid pyridine-3,4-dicarbonitrile or its solutions must be conducted

within a certified chemical fume hood to mitigate the risk of inhaling harmful dust or

vapors.[10]

Personal Protective Equipment (PPE):

Gloves: Wear nitrile gloves, as they provide adequate resistance to pyridine compounds.

[10] Always inspect gloves for integrity before use and replace them immediately if

contaminated or damaged.

Eye Protection: Chemical safety goggles are required at all times to protect against

splashes or airborne particles.[10]

Protective Clothing: A buttoned lab coat must be worn to prevent skin contact.[10]

Storage and Segregation:

Store pyridine-3,4-dicarbonitrile in a cool, dry, and well-ventilated area, away from

sources of ignition.[10][11] The container must be kept tightly closed to prevent the release

of fumes.[12]

It should be stored separately from incompatible materials such as strong oxidizing agents

and strong acids.[11][12]

Spill and Emergency Procedures:

Spills: In the event of a small spill, use an inert absorbent material like sand or vermiculite

to contain it.[10] The contained material should then be transferred to a sealed, labeled

container for hazardous waste disposal.[13]
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Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes.[10][13] Remove contaminated clothing.

Eye Contact: Flush eyes with water for at least 15 minutes at an emergency eyewash

station, holding the eyelids open.[10][13] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek medical help.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a poison control

center or physician immediately.[12]

Waste Disposal:

All waste containing pyridine-3,4-dicarbonitrile is considered hazardous.[14] It must be

disposed of in accordance with local, state, and federal regulations, typically via

incineration by a licensed chemical disposal service.[14] Never pour this chemical down

the drain.[10]

Synthesis and Reactivity: A Chemist's Perspective
The synthetic utility of pyridine-3,4-dicarbonitrile lies in the reactivity of both the pyridine ring

and its nitrile functionalities. It serves as a versatile building block for constructing more

complex heterocyclic systems relevant to materials science and medicinal chemistry.

Synthetic Pathways
While multiple synthetic routes exist, a common and effective method involves the cyanation of

halogenated pyridine precursors. For instance, diaminopyridine-dicarbonitrile derivatives can

be synthesized through the reaction of a dibromo-diaminopyridine with copper cyanide in a

solvent like N,N-dimethylformamide (DMF).[15] This highlights a general strategy where

halogen atoms on the pyridine ring can be displaced by cyano groups, a foundational

transformation in heterocyclic chemistry. Multicomponent reactions (MCRs) are also a powerful,

modern strategy for synthesizing highly substituted pyridine dicarbonitriles, offering efficiency

and atom economy.[16][17][18]
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Illustrative Synthetic Logic

Halogenated Pyridine Precursor
(e.g., 3,4-Dihalopyridine)

Pyridine-3,4-dicarbonitrile

Nucleophilic Substitution

Cyanating Agent
(e.g., CuCN, KCN)

Further Functionalization
(Hydrolysis, Reduction, Cyclization)

Chemical Transformation

Complex Heterocyclic Systems
(e.g., Phthalocyanine analogues, Fused Pyridines)

Click to download full resolution via product page

Caption: General synthetic logic for dicarbonitriles.

Core Reactivity
Nitrile Groups: The two adjacent nitrile groups are highly susceptible to chemical

transformation. They can undergo hydrolysis to form carboxylic acids, reduction to form

amines, or participate in cycloaddition reactions. This dual functionality is key to their role as

precursors.

Pyridine Ring: The pyridine nitrogen is basic and can be protonated or alkylated. The ring

itself is electron-deficient, making it generally unreactive towards electrophilic aromatic

substitution but susceptible to nucleophilic attack, especially if a good leaving group is

present on the ring.[19] For example, the reaction of 2-chloropyridine-3,4-dicarbonitrile
with anilines proceeds via nucleophilic substitution of the chlorine atom, demonstrating the

ring's ability to facilitate such reactions.[20]
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Applications in Research and Drug Development
The pyridine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast

number of FDA-approved drugs.[21] Its ability to form hydrogen bonds, tune pharmacokinetic

properties, and serve as a versatile synthetic handle makes it a "privileged scaffold."[21][22][23]

Role as a Synthetic Intermediate
Pyridine-3,4-dicarbonitrile is a valuable intermediate in the synthesis of larger, more complex

molecules. Its dinitrile functionality is a direct precursor to phthalocyanine and porphyrin

analogues, which have applications in materials science and as photosensitizers in

photodynamic therapy. In drug development, the pyridine core is integral to numerous

therapeutic agents, and derivatives like this compound provide a robust starting point for

creating libraries of novel drug candidates.[24]

Biological Activity and Therapeutic Potential
While direct therapeutic applications of pyridine-3,4-dicarbonitrile are not extensively

documented, its structural motifs are of significant interest.

Ligand Formation: It can act as a ligand, forming coordination complexes with metal ions like

copper or iron. Such complexes have been shown to exhibit synergistic effects with

established cancer drugs, suggesting a potential role in combination therapies.

Antimicrobial Research: Closely related pyridine dicarbonitrile derivatives, such as 2-amino-

4-aryl-3,5-dicyano-6-thiopyridines, have demonstrated significant toxicity against bacterial

strains, including E. coli.[25] This suggests that the dicyanopyridine framework is a promising

scaffold for the development of new antimicrobial agents, a critical area of research given the

rise of antibiotic resistance.[25]

The logical progression from a chemical scaffold to a potential therapeutic agent is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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